1-(3-chlorophenyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]carbonyl}piperazine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-[3-(3-methoxyphenyl)-1,2-oxazol-5-yl]methanone
• InChI: InChI=1S/C21H20ClN3O3/c1-27-18-7-2-4-15(12-18)19-14-20(28-23-19)21(26)25-10-8-24(9-11-25)17-6-3-5-16(22)13-17/h2-7,12-14H,8-11H2,1H3
• InChI Key: OKDMNBJBVUXRAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NOC(=C2)C(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H20ClN3O3
• Molecular Weight: 397.9 g/mol

Description

1-(3-chlorophenyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]carbonyl}piperazine, commonly known as CMPI, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. CMPI belongs to the class of piperazine derivatives and has been found to possess a range of pharmacological properties that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of CMPI is not fully understood, but it is believed to act by modulating various neurotransmitters and receptors in the brain. CMPI has been found to bind to the serotonin transporter and inhibit the reuptake of serotonin, leading to increased levels of serotonin in the brain. This is thought to contribute to its antidepressant and anxiolytic effects.
Biochemical and physiological effects:
CMPI has been found to have a range of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and proteins in the body, including cyclooxygenase-2 (COX-2), nitric oxide synthase (NOS), and tumor necrosis factor-alpha (TNF-α). CMPI has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMPI in lab experiments is its high degree of purity, which allows for accurate and reproducible results. CMPI is also relatively stable and can be stored for extended periods without significant degradation. However, one limitation of using CMPI in lab experiments is its high cost, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for research on CMPI. One area of interest is its potential use in the treatment of cancer, as it has been found to possess anticancer properties. Further research is needed to determine the exact mechanism of action of CMPI in cancer cells and to identify potential therapeutic targets. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. CMPI has been found to possess neuroprotective properties, which may make it a promising candidate for further research in this area.

Scientific Research Applications

CMPI has been extensively studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been found to possess a range of pharmacological properties, including anti-inflammatory, analgesic, and antidepressant effects. CMPI has also been studied for its potential use in the treatment of cancer, as it has been found to possess anticancer properties.